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Compound of Interest

Compound Name: 5-Fluorobenzofuran

Cat. No.: B042319 Get Quote

5-Fluorobenzofuran is a flammable liquid and vapor that is harmful if swallowed and causes

significant skin, eye, and respiratory irritation.[2] A thorough understanding of its properties is

the foundation of a robust safety protocol.

Table 1: Chemical and Physical Properties of 5-Fluorobenzofuran

Property Value Source

CAS Number 24410-59-1 [1][2]

Molecular Formula C₈H₅FO [1][2]

Molecular Weight 136.12 g/mol [1][2]

Appearance

Data not available; likely a

liquid based on hazard

classification.

| Primary Hazards| Flammable, Irritant, Harmful if Swallowed |[2] |

A critical analysis of the Globally Harmonized System (GHS) classification provides the

necessary data for risk assessment.

Table 2: GHS Hazard Identification for 5-Fluorobenzofuran
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GHS Classification Hazard Statement Signal Word

Flammable liquids
(Category 3)

H226: Flammable liquid
and vapor

Warning

Acute toxicity, oral (Category

4)
H302: Harmful if swallowed Warning

Skin corrosion/irritation

(Category 2)
H315: Causes skin irritation Warning

Serious eye damage/eye

irritation (Category 2A)

H319: Causes serious eye

irritation
Warning

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

H335: May cause respiratory

irritation
Warning

(Source: PubChem[2])

Toxicological Assessment and Exposure Control
The primary routes of occupational exposure are inhalation, skin contact, eye contact, and

ingestion. While comprehensive toxicological data is not available, the existing classifications

demand stringent measures to minimize exposure.[1]

Occupational Exposure Limits (OELs): No specific OELs (such as OSHA PELs or ACGIH TLVs)

have been established for 5-Fluorobenzofuran.[3][4][5][6] In the absence of defined limits, all

handling procedures must be designed to keep exposure As Low As Reasonably Achievable

(ALARA).

Causality of Health Hazards:

Irritation: The electrophilic nature of halogenated aromatic compounds can lead to covalent

modification of proteins and other biomolecules in the skin, eyes, and respiratory tract,

triggering an inflammatory response.

Oral Toxicity: While the specific mechanism is uncharacterized, compounds of this nature

can interfere with metabolic processes upon absorption through the gastrointestinal tract.
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Risk Mitigation: A Multi-Layered Approach
Effective safety relies on a hierarchy of controls, prioritizing engineering and administrative

systems over sole reliance on personal protective equipment.

Engineering Controls
Chemical Fume Hood: All manipulations of 5-Fluorobenzofuran, including weighing,

aliquoting, and reaction setup, must be performed inside a certified chemical fume hood to

control flammable and irritating vapors.

Ventilation: The laboratory must be equipped with adequate general ventilation to prevent the

accumulation of vapors in the ambient air.

Safety Equipment: Emergency eyewash stations and safety showers must be readily

accessible and tested regularly.[7]

Administrative Controls
Designated Area: Establish a clearly marked "Designated Area" within the lab for the storage

and handling of 5-Fluorobenzofuran.

Standard Operating Procedures (SOPs): Develop and implement detailed SOPs for all

experimental work involving this compound. All personnel must be trained on these SOPs

before commencing work.

Waste Management: Do not allow 5-Fluorobenzofuran to enter drains or the environment.

[1] All waste must be segregated as hazardous chemical waste.

Personal Protective Equipment (PPE) Protocol
PPE is the final line of defense and must be selected to provide adequate protection against all

identified hazards.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale & Standard

Hand Protection

Nitrile or Neoprene gloves.
Inspect prior to use and
use proper removal
technique to avoid skin
contact.[1]

Provides protection
against skin irritation and
absorption. Must conform
to EN 374 or equivalent
standards.[8]

Eye Protection

Chemical safety goggles or a

full-face shield if there is a

splash hazard.

Protects against serious eye

irritation from splashes.

Conforms to ANSI Z87.1 or EN

166.[9]

Skin & Body

Flame-resistant lab coat worn

over long pants and closed-toe

shoes. Consider a chemical-

resistant apron for larger

quantities.

Protects against skin contact

and provides a barrier in case

of small spills or splashes.[10]

| Respiratory | For nuisance exposures, a P95 (US) or P1 (EU) respirator may be used. For

higher-level protection or in case of ventilation failure, use an OV/AG/P99 (US) or ABEK-P2

(EU) respirator cartridge.[1] | Required to prevent respiratory tract irritation. Respirators must

be NIOSH (US) or CEN (EU) approved and users must be fit-tested.[1][9] |

Standard Operating Procedure: Handling & Storage
This section details the workflow for safely handling 5-Fluorobenzofuran and ensuring its

stable storage.

Safe Handling Workflow
The following diagram outlines the critical steps for a standard laboratory operation involving 5-
Fluorobenzofuran.
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Figure 1: Safe Handling Workflow for 5-Fluorobenzofuran

Preparation

Handling (in Fume Hood)

Cleanup & Disposal

1. Review SOP & SDS

2. Prepare Designated Area
in Fume Hood

3. Don Required PPE

4. Weigh/Measure Compound

5. Transfer to Reaction Vessel

6. Securely Seal Primary Container

7. Decontaminate Glassware/
Surfaces

8. Dispose of Waste in
Labeled Container

9. Doff PPE Correctly

10. Wash Hands Thoroughly
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Caption: A flowchart of the essential steps from preparation to cleanup.
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Experimental Protocol: Weighing and Aliquoting
Preparation: Verify fume hood certification is current. Assemble all necessary equipment

(spatula, weigh paper, secondary container, solvent) inside the hood.

Don PPE: Put on all PPE as specified in Table 3.

Tare Balance: Place a tared weigh boat on the analytical balance inside the hood.

Dispense: Carefully dispense the required amount of 5-Fluorobenzofuran onto the weigh

boat. Work slowly to avoid generating aerosols or splashes.

Transfer: Transfer the chemical to the receiving vessel.

Seal Original Container: Tightly cap the primary container of 5-Fluorobenzofuran
immediately after use.

Decontaminate: Wipe the spatula and any affected surfaces with a suitable solvent (e.g.,

ethanol), placing the used wipes into the designated hazardous waste container.

Dispose: Place the used weigh boat into the solid hazardous waste container.

Post-Handling: Doff PPE in the correct order and wash hands thoroughly.

Storage Requirements
Location: Store in a dedicated, well-ventilated flammables cabinet.

Conditions: Keep the container tightly closed and in a dry, cool place.[8]

Incompatibilities: Store away from strong oxidizing agents, strong acids, strong bases, and

strong reducing agents.[11] Keep away from heat, sparks, open flames, and hot surfaces.[8]

[11]

Emergency Procedures: Spills and Exposures
Rapid and correct response to an emergency is critical.
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Spill Response
The appropriate response depends on the scale of the spill.

Figure 2: Spill Response Decision Tree

Spill Occurs

Is spill >500 mL or
uncontrolled?

EVACUATE AREA
Alert others

Pull fire alarm if needed
Call Emergency Services

Yes

Proceed with Laboratory
Cleanup Protocol

No

Click to download full resolution via product page

Caption: A decision-making tool for responding to a chemical spill.

Protocol: Incidental Spill Cleanup (<500 mL)
This procedure should only be performed by trained personnel.[12]

Alert & Isolate: Alert personnel in the immediate area. Close the fume hood sash and restrict

access to the area.[12][13]

Assess: Ensure ventilation is adequate. Remove all ignition sources.[14]

PPE: Don the appropriate PPE as listed in Table 3, including respiratory protection.[13]
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Contain: Create a dike around the spill using an inert absorbent material like vermiculite,

sand, or cat litter.[12][13] Do not use combustible materials like paper towels to absorb the

bulk of the spill.

Absorb: Working from the outside in, apply absorbent material over the spill until the liquid is

fully absorbed.[13]

Collect: Carefully scoop the absorbed material using spark-proof tools and place it into a

labeled, sealable container for hazardous waste.[12][14]

Decontaminate: Wipe the spill area with soap and water. Collect all cleaning materials in the

same hazardous waste container.[14]

Report: Inform the laboratory supervisor or safety officer of the incident.

Protocol: First Aid for Exposures
Always show the Safety Data Sheet (SDS) to attending medical personnel.[1]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse the mouth with water and seek immediate medical attention.[1]

Waste Disposal
Proper disposal is a legal and ethical requirement to protect personnel and the environment.

Segregation: All materials contaminated with 5-Fluorobenzofuran (unused product,

absorbent materials, contaminated PPE, empty containers) must be collected as hazardous
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waste.

Containerization: Use a robust, sealed, and clearly labeled container. The label should read

"Hazardous Waste," list "5-Fluorobenzofuran," and indicate the flammability and irritant

hazards.

Disposal Method: The recommended disposal method is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[1] This must be handled by a licensed

professional waste disposal service.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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